Cas no 2169023-30-5 (1-Bromo-2,5-dichloro-3-ethoxybenzene)

• Product Name: 1-Bromo-2,5-dichloro-3-ethoxybenzene
• CAS No: 2169023-30-5
• MF: C₈H₇BrCl₂O
• MW: 269.95
• CID: 5076653
• Update Time: 2026-03-01

1-Bromo-2,5-dichloro-3-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,5-dichloro-3-ethoxybenzene

• Inchi： 1S/C8H7BrCl2O/c1-2-12-7-4-5(10)3-6(9)8(7)11/h3-4H,2H2,1H3
• InChI Key： LQIBYFXKXYZBDQ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Cl)=CC(OCC)=C1Cl

Additional information on 1-Bromo-2,5-dichloro-3-ethoxybenzene

Comprehensive Overview of 1-Bromo-2,5-dichloro-3-ethoxybenzene (CAS No. 2169023-30-5): Properties, Applications, and Industry Insights

1-Bromo-2,5-dichloro-3-ethoxybenzene (CAS No. 2169023-30-5) is a halogenated aromatic compound gaining traction in pharmaceutical and agrochemical research due to its versatile reactivity. This brominated benzene derivative features a unique combination of ethoxy and dichloro substituents, making it valuable for cross-coupling reactions and intermediate synthesis. Recent studies highlight its role in developing crop protection agents and bioactive molecules, aligning with the growing demand for sustainable chemistry solutions.

The molecular structure of 2169023-30-5 enables selective functionalization at multiple positions, a property leveraged in organocatalysis and material science. Researchers frequently search for "synthesis methods for bromo-chloro benzene derivatives" or "ethoxybenzene applications in drug discovery," reflecting industry interest. Its thermal stability (typically stable below 200°C) and solubility profile (soluble in THF, DCM; sparingly in water) make it suitable for high-temperature reactions and green chemistry protocols.

Innovative applications include its use as a building block for OLED materials, where the bromo moiety facilitates polymerization reactions. Patent analyses reveal increasing utilization in electronic-grade chemicals, particularly for organic semiconductors. Environmental considerations drive interest in "biodegradable halogenated aromatics" and "safer alternatives to polybrominated compounds," positioning this chemical as a research focus in eco-friendly synthesis.

Quality standards for 1-Bromo-2,5-dichloro-3-ethoxybenzene emphasize HPLC purity (>98%) and low heavy metal content, critical for GMP-compliant production. Analytical techniques like GC-MS and NMR spectroscopy are essential for verifying its structural integrity. The compound's logP value (~3.2) and hydrogen bonding capacity make it particularly relevant for medicinal chemistry applications requiring balanced lipophilicity.

Emerging trends show growing synergy between computational chemistry and experimental work with this compound. Searches for "QSAR modeling of ethoxybenzene derivatives" or "machine learning in halogenated compound design" reflect this intersection. Its crystallographic data (monoclinic system, P2₁/c space group) aids in molecular docking studies for drug design applications.

Supply chain dynamics for 2169023-30-5 show regional specialization, with custom synthesis services meeting demand for isotope-labeled versions (¹³C, ²H) used in mechanistic studies. Regulatory compliance focuses on REACH registration and TSCA listing, with proper handling protocols ensuring workplace safety. The compound's vapor pressure (0.12 mmHg at 25°C) and flash point (>110°C) inform appropriate storage conditions.

Future research directions may explore its potential in catalytic asymmetric synthesis or as a ligand precursor in transition metal complexes. The compound's electronic effects (σ_m = 0.37, σ_p = 0.23) and steric parameters continue to inspire innovations in molecular engineering, particularly for high-performance materials with tailored optoelectronic properties.